Cas no 1784210-41-8 (2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid)

• Product Name: 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid
• CAS No: 1784210-41-8
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 6594629
• PubChem ID: 83904519
• Update Time: 2025-05-20

2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid
• EN300-2003705
• 1784210-41-8

• Inchi： 1S/C10H13BrO2S/c1-5(2)9(10(12)13)8-4-7(11)6(3)14-8/h4-5,9H,1-3H3,(H,12,13)
• InChI Key： ABURKIKYWWOUKM-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid

Introduction to 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid (CAS No. 1784210-41-8)

2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1784210-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromo substituent on the thiophene ring and a methyl group on the butanoic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists.

The thiophene core in 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid is a key structural element that imparts distinct electronic and steric characteristics to the molecule. Thiophenes are heterocyclic compounds consisting of a benzene-like ring with one sulfur atom replacing a carbon atom. They are known for their stability and ability to participate in various chemical reactions, including substitution, coupling, and cyclization processes. The bromo substituent at the 4-position of the thiophene ring enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. This feature makes 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid a versatile intermediate in organic synthesis.

The methyl group at the 3-position of the butanoic acid moiety influences the overall solubility and metabolic stability of the compound. Butanoic acid derivatives are commonly found in natural products and pharmaceuticals due to their ability to modulate biological pathways. The combination of a thiophene ring with a butanoic acid side chain creates a molecular structure that can interact with biological targets in multiple ways, potentially leading to therapeutic effects. This dual functionality has been explored in recent studies for its role in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid with high accuracy. Molecular docking studies have shown that this compound can bind to various protein targets, including kinases, transcription factors, and metabolic enzymes. These interactions may lead to therapeutic benefits in areas such as cancer treatment, inflammation modulation, and metabolic disorders. The bromo-thiophene scaffold has been particularly studied for its potential in developing small-molecule inhibitors that disrupt aberrant signaling pathways in diseases like diabetes and neurodegenerative disorders.

In vitro studies have demonstrated that 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid exhibits inhibitory effects on several enzymes implicated in disease progression. For instance, preliminary data suggest that this compound can inhibit tyrosine kinases involved in tumor growth and angiogenesis. Additionally, its ability to modulate histone deacetylase activity has been observed, which could have implications for treating certain types of cancer by altering chromatin structure and gene expression. These findings highlight the compound's potential as a lead molecule for further drug development.

The synthesis of 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between bromothiophenes and acrylate esters followed by hydrolysis to yield the carboxylic acid derivative. Advances in green chemistry have also led to more sustainable synthetic methods, such as using biocatalysts or microwave-assisted reactions to improve efficiency and reduce waste.

Quality control and analytical characterization of 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid are critical for ensuring its suitability for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess purity. These analytical methods provide detailed information about the compound's chemical composition and help identify any impurities that could affect its efficacy or safety.

The pharmacokinetic properties of 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid are also an important consideration in drug development. Studies have shown that thiophene derivatives can exhibit varying levels of absorption, distribution, metabolism, and excretion (ADME) depending on their structural modifications. Understanding these properties helps researchers design formulations that optimize bioavailability and minimize side effects. For example, modifications to the butanoic acid moiety can influence fat solubility, affecting how quickly the compound is absorbed into the bloodstream.

Future research directions for 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid include exploring its role in combination therapies with other drugs or small molecules. Combination approaches have shown promise in overcoming drug resistance and enhancing therapeutic outcomes in various diseases. Additionally, investigating its mechanism of action at a molecular level could provide insights into how it interacts with biological targets and elicits its effects.

The growing interest in natural product-inspired drug design has also prompted researchers to explore derivatives of thiophene-based compounds, including 2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid, as potential sources for new therapeutics. By leveraging computational tools and high-throughput screening techniques, scientists can rapidly identify promising candidates for further investigation. This integrative approach combines traditional organic synthesis with modern biotechnological methods to accelerate drug discovery pipelines.

In conclusion,2-(4-bromo-5-methylthiophen-2-yl)-3-methylbutanoic acid (CAS No. 1784210-41) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate makes it valuable for developing new drugs targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in medicinal chemistry.